Cas no 2171372-71-5 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
- 2171372-71-5
- (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
- EN300-1579489
-
- Inchi: 1S/C26H32N2O5/c1-16(2)23(14-25(30)31)28-24(29)13-12-17(3)27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m1/s1
- InChI Key: WXPNTYOCGFHZNR-IRCUZVAFSA-N
- SMILES: O(C(NC(C)CCC(N[C@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1579489-0.05g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-0.1g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-0.25g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-0.5g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-1.0g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-2.5g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-5.0g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-10.0g |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1579489-50mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1579489-100mg |
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171372-71-5 | 100mg |
$2963.0 | 2023-09-24 |
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
Introduction to (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid (CAS No. 2171372-71-5)
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171372-71-5, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amino-pentanoic acid backbone, make it a valuable candidate for further investigation in drug discovery.
The significance of this compound lies in its potential applications in medicinal chemistry. The Fmoc group is commonly used in peptide synthesis and protection, but its incorporation into a non-peptide scaffold opens up new possibilities for designing bioactive molecules. The amino-pentanoic acid moiety provides a flexible and functionalizable platform, allowing for modifications that can enhance binding affinity and selectivity towards target enzymes or receptors.
Recent studies have highlighted the importance of understanding the structural and functional properties of such compounds. The stereochemistry of the amine group, specifically the (3R) configuration, plays a crucial role in determining the biological activity of the molecule. This configuration has been shown to influence binding interactions with biological targets, making it a key factor in drug design.
One of the most intriguing aspects of (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is its potential as a lead compound for therapeutic intervention. Researchers have been exploring its interactions with various biological pathways, particularly those involved in inflammation and metabolic disorders. The compound's ability to modulate enzyme activity has been a focal point of interest, with preliminary data suggesting that it may have inhibitory effects on certain key enzymes.
The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall hydrophobicity of the molecule. This property can be advantageous in designing orally bioavailable drugs, as hydrophobicity often correlates with better membrane permeability. Additionally, the presence of multiple functional groups allows for further derivatization, enabling the creation of analogs with enhanced pharmacological properties.
In vitro studies have begun to unravel the mechanistic basis of the compound's activity. Initial experiments have demonstrated that (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid can interact with target proteins in a concentration-dependent manner. This interaction has been linked to changes in enzyme kinetics, suggesting that it may act as an inhibitor or modulator of specific biological processes. Further characterization using advanced spectroscopic techniques has provided insights into the binding mode and affinity of the compound.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has allowed researchers to access this complex structure efficiently. This synthetic approach not only demonstrates the versatility of modern organic chemistry but also paves the way for similar compounds to be synthesized in the future.
As research progresses, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is expected to play a crucial role in drug discovery efforts. Its unique structural features and promising biological activities make it an attractive candidate for further development. Collaborative efforts between synthetic chemists and biologists will be essential in elucidating its full potential and translating these findings into therapeutic applications.
The integration of computational methods into drug discovery has also been instrumental in studying this compound. Molecular modeling techniques have been used to predict how (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid interacts with its biological targets at an atomic level. These simulations have provided valuable insights into binding affinities and energetics, guiding experimental efforts and helping to optimize lead structures.
In conclusion, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid (CAS No. 2171372-71-5) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with promising biological activities, makes it a valuable tool for drug discovery. As our understanding of its properties continues to grow, so too will its applications in developing novel therapeutics.
2171372-71-5 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)